Cas no 18436-63-0 (1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene)

• Product Name: 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene
• CAS No: 18436-63-0
• MF: C₁₀H₁₂N₂O₆
• MW: 256.212082862854
• MDL: MFCD31699927
• CID: 4629196
• Update Time: 2025-07-27

1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene
• SY246321

• MDL： MFCD31699927
• Inchi： 1S/C10H12N2O6/c1-17-10(18-2)5-7-3-4-8(11(13)14)6-9(7)12(15)16/h3-4,6,10H,5H2,1-2H3
• InChI Key： SYEGODRAXPHXPS-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 1.7
• Topological Polar Surface Area: 110

Additional information on 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene

Chemical Profile of 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene (CAS No. 18436-63-0)

1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene, identified by its Chemical Abstracts Service (CAS) number 18436-63-0, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nitroaromatic derivatives, characterized by its nitro functional groups attached to a benzene ring, which is further modified by an ethyl chain with two methoxy substituents. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene consists of a benzene core substituted with two nitro groups at the 2 and 4 positions, and an ethyl chain terminated with two methoxy groups at the 2 positions of the ethyl moiety. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of multiple nitro groups enhances its utility as a synthetic precursor in organic transformations, while the dimethoxyethyl side chain provides solubility and stability characteristics suitable for further functionalization.

In recent years, the interest in nitroaromatic compounds has surged due to their diverse applications in medicinal chemistry and materials science. 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene has been explored as a building block in the synthesis of more complex molecules, including pharmacophores that exhibit promising biological activity. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, modifications of the nitro groups or the ethyl side chain have led to compounds with potential antimicrobial and anti-inflammatory effects.

One of the most compelling aspects of 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene is its role in the development of probes for biochemical studies. The nitro groups can be selectively reduced to amino groups under controlled conditions, allowing for further derivatization into fluorescent or radioactive probes used in cellular imaging and diagnostic assays. Additionally, the dimethoxyethyl group serves as a handle for conjugation with other biomolecules, facilitating the creation of targeted drug delivery systems.

The synthesis of 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene typically involves a multi-step process starting from commercially available aromatic precursors. The introduction of nitro groups is commonly achieved through electrophilic aromatic substitution reactions using nitrating agents such as nitric acid in sulfuric acid medium. Subsequent functionalization of the ethyl chain with methoxy groups can be performed via alkoxylation reactions or other organic transformations. The precise control over reaction conditions is crucial to ensure high yield and purity, which are essential for downstream applications.

Recent advancements in synthetic methodologies have enabled more efficient and sustainable routes to 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene. Green chemistry principles have been increasingly applied to minimize waste and reduce hazardous byproducts. For example, catalytic methods using transition metals have been developed to improve selectivity and reduce reaction times. These innovations not only enhance the scalability of production but also align with global efforts to promote environmentally friendly chemical processes.

The biological activity of 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene has been investigated in various preclinical studies. Its derivatives have shown promise in modulating enzyme activity and interacting with specific protein targets. Researchers have particularly focused on its potential as an inhibitor of enzymes involved in inflammatory pathways. The ability to fine-tune its structure has led to several lead compounds that are being further optimized for therapeutic use.

The pharmaceutical industry has taken note of the versatility of 1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene as a scaffold for drug discovery. Its unique combination of electronic and steric properties makes it an attractive candidate for designing molecules with improved pharmacokinetic profiles. Furthermore, its compatibility with various chemical modifications allows for rapid screening of analogs with enhanced efficacy and reduced toxicity.

In conclusion,1-(2,2-Dimethoxyethyl)-2,4-dinitrobenzene (CAS No. 18436-63-0) represents a significant compound in modern chemical research. Its structural features enable diverse applications in synthetic chemistry and biomedical studies. As our understanding of its properties continues to grow, this molecule is poised to play an increasingly important role in the development of new drugs and diagnostic tools that address unmet medical needs.